rac-(1R,2S)-2-Propylcyclopropanecarboxylic acid
Overview
Description
Cyclopropane carboxylic acids are a class of organic compounds containing a cyclopropane ring and a carboxylic acid group . They are used in various fields, including pharmaceuticals and materials science .
Synthesis Analysis
The synthesis of cyclopropane carboxylic acids often involves the reaction of a cyclopropane with a carboxylic acid or its derivatives . The specific synthesis route for “rac-(1R,2S)-2-Propylcyclopropanecarboxylic acid” would depend on the starting materials and reaction conditions.Molecular Structure Analysis
The molecular structure of a cyclopropane carboxylic acid consists of a three-membered cyclopropane ring attached to a carboxylic acid group . The specific structure of “rac-(1R,2S)-2-Propylcyclopropanecarboxylic acid” would include a propyl group attached to one of the carbons in the cyclopropane ring.Chemical Reactions Analysis
Cyclopropane carboxylic acids can undergo various chemical reactions, including esterification, amide formation, and decarboxylation . The specific reactions that “rac-(1R,2S)-2-Propylcyclopropanecarboxylic acid” can undergo would depend on the reaction conditions and the presence of other reactants.Scientific Research Applications
Synthesis of Amino Acid Ionic Liquids (AAILs)
Amino acid ionic liquids (AAILs) are a class of ionic liquids that incorporate amino acids as part of their structure. They are known for their unique properties such as tunable hydrophobicity, hydrogen bonding ability, and distinctive acid-base characteristics. These properties make AAILs highly valuable in enzymatic reactions and as solvents for dissolving cellulose . The racemic mixture of (1R,2S)-2-Propylcyclopropanecarboxylic acid could potentially be used to synthesize new AAILs with specific properties tailored for particular applications.
properties
IUPAC Name |
(1R,2S)-2-propylcyclopropane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c1-2-3-5-4-6(5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGXKFXUFNJJDGP-NTSWFWBYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CC1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@H]1C[C@H]1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
rac-(1R,2S)-2-Propylcyclopropanecarboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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